Cas no 126926-39-4 (N-ethyl-3-formylbenzamide)

N-ethyl-3-formylbenzamide structure
N-ethyl-3-formylbenzamide structure
Product Name:N-ethyl-3-formylbenzamide
CAS No:126926-39-4
MF:C10H11NO2
MW:177.199842691422
CID:191950
PubChem ID:182773
Update Time:2025-04-19

N-ethyl-3-formylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-ethyl-3-formyl-
    • N-ethyl-3-formylbenzamide
    • AKOS015996499
    • Z1068186398
    • BFA92639
    • EN300-1428811
    • DTXSID00155342
    • SCHEMBL6184692
    • 126926-39-4
    • Benzamide, N-ethyl-3-formyl-
    • Inchi: 1S/C10H11NO2/c1-2-11-10(13)9-5-3-4-8(6-9)7-12/h3-7H,2H2,1H3,(H,11,13)
    • InChI Key: YSRDIXULXFNNEI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=O)C=1)NCC

Computed Properties

  • Exact Mass: 177.07903
  • Monoisotopic Mass: 177.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.121
  • Boiling Point: 346.2°C at 760 mmHg
  • Flash Point: 153.6°C
  • Refractive Index: 1.562
  • PSA: 46.17

N-ethyl-3-formylbenzamide Pricemore >>

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